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Compound of Interest

Compound Name: PGP-4008

Cat. No.: B1679755

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
PGP-4008, a selective P-glycoprotein (Pgp) inhibitor. Adherence to these procedures is critical
to ensure personnel safety and mitigate environmental hazards.

Product Information and Hazard Identification

PGP-4008 is a potent laboratory chemical used in cancer research and drug development to
study and overcome multidrug resistance. While effective in its experimental applications, it
presents several hazards that necessitate careful handling.

Chemical Identification:

Property Value

N-[1-(phenylmethyl)-2,3-dihydro-1H-pyrrolo[2,3-

b]quinolin-4-yl]-Benzeneacetamide

Chemical Name

CAS Number 365565-02-2
Molecular Formula C26H23N30
Molecular Weight 393.48 g/mol

Hazard Summary:
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Hazard Statement Classification
H302 Harmful if swallowed
H410 Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling PGP-4008 to prevent exposure.

Recommended PPE:

Equipment Specification Rationale

Safety glasses with side Protects eyes from dust

Eye Protection ) .
shields or goggles. particles and splashes.

Provides a barrier against skin
Hand Protection Nitrile or neoprene gloves. contact. Regularly inspect
gloves for tears or punctures.

Prevents inhalation of the
) ) NIOSH-approved N95
Respiratory Protection ) powdered form of the
respirator. _
chemical.

Protects skin and personal

Body Protection Laboratory coat. ) o
clothing from contamination.

Handling and Storage

Proper handling and storage procedures are crucial to maintain the stability of PGP-4008 and
prevent accidental exposure.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

risk.

¢ Avoid generating dust when handling the powdered form.
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e Do not eat, drink, or smoke in areas where PGP-4008 is handled or stored.

e Wash hands thoroughly after handling the substance.

Storage:

Store PGP-4008 powder in a tightly sealed container at -20°C.

If dissolved in a solvent, store at -80°C.

Keep away from strong acids, strong alkalis, and strong oxidizing/reducing agents.

The compound is stable for at least four years under proper storage conditions.
Solubility: PGP-4008 is soluble in the following solvents:

e Methanol

e 100% Ethanol (3 mg/ml)

e DMSO (20 mg/ml)

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

First Aid Measures:
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Exposure Route

Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing and rinse the
affected area with plenty of water. Seek medical

attention.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.
Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response: For detailed spill cleanup procedures, refer to the workflow diagram below.
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PGP-4008 Spill Cleanup Workflow

Evacuate Immediate Area & Alert Others

\ 4

Assess Spill Size & Hazard
(Minor vs. Major)

Minor Spill Major Spill
(Small amount, contained) (Large amount, risk of spread)
Y

Don Appropriate PPE

Y

Contact Emergency Services
& EHS

A

Contain the Spill
(Use absorbent pads or socks)

\ 4

Cover with Absorbent Material
(e.g., vermiculite, sand)

:

Collect Absorbed Material
(Use non-sparking tools)

;

Decontaminate Spill Area
(Use appropriate solvent, e.g., ethanol)

'

Package & Label Waste for Disposal

\

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a PGP-4008 spill.
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Disposal Plan

PGP-4008 and any contaminated materials must be disposed of as hazardous waste.

Disposal Workflow:
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PGP-4008 Waste Disposal Workflow

Generate PGP-4008 Waste
(Unused product, contaminated PPE, etc.)

Segregate Waste at Point of Generation

:

Place in a Labeled, Sealed, and Compatible
Hazardous Waste Container

l

Label must include:
'Hazardous Waste', Chemical Name,
and Associated Hazards

l

Store in a Designated Hazardous
Waste Accumulation Area

l

Submit a Waste Pickup Request to
Environmental Health & Safety (EHS)

l

EHS Collects Waste for
Proper Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Step-by-step process for the
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for PGP-
4008]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679755#personal-protective-equipment-for-
handling-pgp-4008]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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